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Compound of Interest

Compound Name:
3-Bromo-N,N-diethyl-4-

methylaniline

Cat. No.: B1377943 Get Quote

CAS Number: 761001-66-5

Disclaimer: Limited publicly available data exists for 3-Bromo-N,N-diethyl-4-methylaniline.

This guide provides available information and infers a probable synthetic route based on

established chemical principles. Much of the quantitative and safety data presented pertains to

its likely precursor, 3-Bromo-4-methylaniline (CAS: 7745-91-7), and should be used as a

reference with caution.

Introduction
3-Bromo-N,N-diethyl-4-methylaniline is a substituted aromatic amine. Its structure suggests

potential utility as an intermediate in the synthesis of more complex molecules in fields such as

pharmaceuticals and materials science. Due to the limited availability of specific data, this

document aims to provide a comprehensive overview based on existing knowledge of similar

compounds.

Physicochemical Properties
Specific experimental data for 3-Bromo-N,N-diethyl-4-methylaniline is not readily available.

The following table summarizes the known properties of its presumed precursor, 3-Bromo-4-

methylaniline, for reference.
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Property
Value (for 3-Bromo-4-
methylaniline)

Citations

CAS Number 7745-91-7 [1]

Molecular Formula C₇H₈BrN [1][2]

Molecular Weight 186.05 g/mol

Appearance Solid

Melting Point 27-30 °C [2][3]

Boiling Point 254-257 °C [3]

Flash Point 113 °C (closed cup)

Density 1.5 g/cm³ [2]

Solubility Insoluble in water. [3]

Synthesis
A plausible and common method for the synthesis of 3-Bromo-N,N-diethyl-4-methylaniline is

the N,N-diethylation of 3-Bromo-4-methylaniline. A general experimental protocol based on

reductive amination is described below.

Proposed Synthetic Route: Reductive Amination
This method involves the reaction of the primary amine (3-Bromo-4-methylaniline) with an

aldehyde (acetaldehyde) in the presence of a reducing agent.
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3-Bromo-4-methylaniline

Reaction Mixture

Acetaldehyde Reducing Agent
(e.g., Sodium triacetoxyborohydride)

Solvent
(e.g., Dichloromethane)

Work-up
(Quenching, Extraction, Drying)
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(e.g., Column Chromatography)

Crude Product

3-Bromo-N,N-diethyl-4-methylaniline

Purified Product
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Caption: Proposed synthesis workflow for 3-Bromo-N,N-diethyl-4-methylaniline.

Experimental Protocol: N,N-diethylation of 3-Bromo-4-
methylaniline
Materials:

3-Bromo-4-methylaniline

Acetaldehyde

Sodium triacetoxyborohydride (STAB)

Dichloromethane (DCM), anhydrous
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Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve 3-Bromo-4-methylaniline (1

equivalent) in anhydrous dichloromethane.

Add acetaldehyde (2.5 equivalents) to the solution and stir the mixture at room temperature

for 30 minutes.

Cool the reaction mixture in an ice bath and add sodium triacetoxyborohydride (2.5

equivalents) portion-wise, maintaining the temperature below 10 °C.

Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous

solution of sodium bicarbonate.

Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x

volume).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or

sodium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 3-Bromo-N,N-diethyl-4-
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methylaniline.

Safety and Handling
Specific safety data for 3-Bromo-N,N-diethyl-4-methylaniline is not available. The following

information is for the precursor, 3-Bromo-4-methylaniline, and should be considered as a

minimum precaution.

Hazard Statement Precautionary Statement Citations

Toxic if swallowed (H301)

Do not eat, drink or smoke

when using this product. IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.

[4][5]

Causes skin irritation (H315)

Wear protective gloves. If skin

irritation occurs: Get medical

advice/attention.

[4]

Causes serious eye irritation

(H319)

Wear eye protection/face

protection. IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[4]

May cause respiratory irritation

(H335)

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

[4]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves,

safety glasses with side shields or goggles, and a lab coat. Work in a well-ventilated area or a

chemical fume hood.[5]

Applications and Research
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There is currently a lack of publicly available research detailing the specific applications or

biological activity of 3-Bromo-N,N-diethyl-4-methylaniline. As a halogenated and N,N-

dialkylated aniline, it can be hypothesized to serve as a building block in organic synthesis for

the creation of novel dyes, polymers, or pharmaceutical compounds.

Signaling Pathways and Experimental Workflows
Due to the absence of published research on the biological interactions of 3-Bromo-N,N-
diethyl-4-methylaniline, there are no known signaling pathways or detailed experimental

workflows involving this specific compound to visualize. The provided synthesis workflow is a

proposed logical relationship for its preparation. Further research is required to elucidate any

biological activity and associated pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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